Cas no 1146964-94-4 (Ethyl 6-hydroxy-3-methylpicolinate)

• Product Name: Ethyl 6-hydroxy-3-methylpicolinate
• CAS No: 1146964-94-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4906569
• Update Time: 2025-05-20

Ethyl 6-hydroxy-3-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-hydroxy-3-methylpicolinate
• ethyl 3-methyl-6-oxo-1H-pyridine-2-carboxylate
• 3-Methyl-6-oxo-1,6-dihydro-pyridine-2-carboxylic acid ethyl ester

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)8-6(2)4-5-7(11)10-8/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： TUCJYPJXPNLAMH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C=CC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 6-hydroxy-3-methylpicolinate

Ethyl 6-hydroxy-3-methylpicolinate (CAS No. 1146964-94-4): A Comprehensive Overview in Modern Chemical Biology

Ethyl 6-hydroxy-3-methylpicolinate (CAS No. 1146964-94-4) is a compound of significant interest in the field of chemical biology, particularly due to its structural and functional properties. This compound, characterized by its unique molecular framework, has garnered attention for its potential applications in pharmaceutical research and development. The detailed exploration of its chemical attributes, biological activities, and emerging research findings provides a comprehensive understanding of its relevance in contemporary scientific discourse.

The molecular structure of Ethyl 6-hydroxy-3-methylpicolinate encompasses a pyridine ring substituted with hydroxyl and methyl groups, alongside an ethyl ester moiety. This configuration imparts distinct chemical reactivity and interaction capabilities with biological targets. The presence of the hydroxyl group enhances its solubility in polar environments, making it a versatile candidate for biochemical assays and drug interactions. Furthermore, the methyl substituent contributes to steric hindrance, influencing its binding affinity and specificity.

In recent years, the study of Ethyl 6-hydroxy-3-methylpicolinate has been extended to investigate its pharmacological properties. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors, which are pertinent to metabolic pathways and inflammatory responses. The ability to modulate these pathways makes it a promising candidate for therapeutic intervention in conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders. The growing body of research underscores the need for further exploration into its mechanism of action and potential clinical applications.

One of the most compelling aspects of Ethyl 6-hydroxy-3-methylpicolinate is its role in synthetic chemistry. Its structural features allow for modifications that can lead to the development of novel derivatives with enhanced bioactivity. Researchers have been exploring various synthetic routes to optimize the yield and purity of this compound, ensuring it meets the stringent requirements for preclinical and clinical studies. Advances in catalytic processes and green chemistry principles have further facilitated the efficient synthesis of this compound, reducing environmental impact while maintaining high chemical integrity.

The integration of computational methods has also played a crucial role in understanding the behavior of Ethyl 6-hydroxy-3-methylpicolinate. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into binding affinities and pharmacokinetic profiles. These computational approaches complement experimental data, enabling a more holistic understanding of its pharmacological properties. The synergy between experimental and computational research has accelerated the discovery process, paving the way for rapid development of new pharmaceutical agents.

Current research trends indicate that Ethyl 6-hydroxy-3-methylpicolinate is being explored in combination therapies to enhance therapeutic efficacy while minimizing side effects. The compound's ability to interact with multiple targets suggests potential synergistic effects when used alongside other drugs. This approach aligns with the growing emphasis on personalized medicine, where tailored therapeutic strategies are designed based on individual patient profiles. The versatility of Ethyl 6-hydroxy-3-methylpicolinate makes it an attractive candidate for such personalized treatment regimens.

The future prospects for Ethyl 6-hydroxy-3-methylpicolinate are promising, with ongoing studies aiming to elucidate its full spectrum of biological activities. Investigating its role in cellular signaling pathways and its potential as an antioxidant or anti-inflammatory agent are among the key areas of focus. Additionally, exploring its interactions with microorganisms could uncover novel applications in antimicrobial therapy. As research progresses, it is anticipated that new derivatives will be developed to address specific therapeutic needs, further solidifying its importance in chemical biology.

In conclusion, Ethyl 6-hydroxy-3-methylpicolinate (CAS No. 1146964-94-4) represents a significant advancement in the field of chemical biology. Its unique molecular structure, coupled with promising pharmacological properties, positions it as a valuable asset in drug discovery and development. The convergence of synthetic chemistry, computational biology, and pharmacological research continues to unveil new possibilities for this compound. As scientific understanding evolves, Ethyl 6-hydroxy-3-methylpicolinate is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.